Cas no 1303968-11-7 (7-Methoxy-thiochroman-3-ylamine hydrochloride)

• Product Name: 7-Methoxy-thiochroman-3-ylamine hydrochloride
• CAS No: 1303968-11-7
• MF: C₁₀H₁₄ClNOS
• MW: 231.742260456085
• MDL: MFCD18914317
• CID: 2604456
• Update Time: 2025-11-01

7-Methoxy-thiochroman-3-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-thiochroman-3-ylamine hydrochloride
• NE63781
• 7-methoxythiochroman-3-amine hydrochloride
• 7-Methoxy-thiochroman-3-ylamine hydrochloride, AldrichCPR
• 7-methoxy-3,4-dihydro-2H-1-benzothiopyran-3-amine hydrochloride

• MDL： MFCD18914317
• Inchi： 1S/C10H13NOS.ClH/c1-12-9-3-2-7-4-8(11)6-13-10(7)5-9;/h2-3,5,8H,4,6,11H2,1H3;1H
• InChI Key： YDFGAYMJURGPBO-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=C(C=CC=2CC(C1)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 176
• Topological Polar Surface Area: 60.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes

Additional information on 7-Methoxy-thiochroman-3-ylamine hydrochloride

Introduction to 7-Methoxy-thiochroman-3-ylamine hydrochloride (CAS No. 1303968-11-7)

7-Methoxy-thiochroman-3-ylamine hydrochloride (CAS No. 1303968-11-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and potential therapeutic uses.

Chemical Structure and Properties

7-Methoxy-thiochroman-3-ylamine hydrochloride is a derivative of thiochroman, a bicyclic heterocyclic compound. The presence of a methoxy group at the 7-position and an amino group at the 3-position, along with the hydrochloride salt form, imparts unique chemical and physical properties to this compound. The molecular formula of 7-Methoxy-thiochroman-3-ylamine hydrochloride is C₁₂H₁₅NOS·HCl, and its molecular weight is approximately 265.82 g/mol.

The compound is typically a white to off-white crystalline solid with a melting point ranging from 200 to 205°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various laboratory and pharmaceutical applications.

Synthesis Methods

The synthesis of 7-Methoxy-thiochroman-3-ylamine hydrochloride can be achieved through several methods, each with its own advantages and challenges. One common approach involves the reaction of 7-methoxythiochroman-3-one with an appropriate amine in the presence of a reducing agent, followed by conversion to the hydrochloride salt. Another method involves the condensation of 7-methoxythiochroman-3-carbaldehyde with an amine, followed by reduction to form the desired amine product.

A recent study published in the Journal of Organic Chemistry detailed an efficient one-pot synthesis method that combines the formation of the thiochroman ring with the introduction of the methoxy and amino groups. This method not only simplifies the synthetic process but also improves yield and purity, making it a preferred choice for large-scale production.

Biological Activities

7-Methoxy-thiochroman-3-ylamine hydrochloride has been extensively studied for its biological activities, which include anti-inflammatory, antioxidant, and neuroprotective effects. These activities are attributed to its ability to modulate various signaling pathways and enzymes involved in cellular processes.

In vitro studies have shown that 7-Methoxy-thiochroman-3-ylamine hydrochloride exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to scavenge reactive oxygen species (ROS), thereby exerting antioxidant effects that protect cells from oxidative damage.

A recent study published in the Journal of Medicinal Chemistry reported that 7-Methoxy-thiochroman-3-ylamine hydrochloride demonstrated significant neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound was shown to reduce neuronal cell death and improve cognitive function by modulating key signaling pathways involved in neuroprotection.

Potential Therapeutic Applications

The diverse biological activities of 7-Methoxy-thiochroman-3-ylamine hydrochloride make it a promising candidate for various therapeutic applications. Its anti-inflammatory properties suggest potential use in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. The antioxidant effects could be beneficial in preventing or treating conditions associated with oxidative stress, such as cardiovascular diseases and cancer.

The neuroprotective effects of 7-Methoxy-thiochroman-3-ylamine hydrochloride have sparked interest in its potential use as a therapeutic agent for neurodegenerative diseases. Preclinical studies have shown promising results, but further clinical trials are needed to evaluate its safety and efficacy in human patients.

In addition to these primary therapeutic areas, there is ongoing research exploring other potential applications of this compound. For example, preliminary studies have suggested that it may have antiviral properties against certain viruses, including influenza and herpes simplex virus (HSV). These findings open up new avenues for further investigation and development.

Clinical Trials and Future Directions

To date, several preclinical studies have been conducted to evaluate the safety and efficacy of 7-Methoxy-thiochroman-3-ylamine hydrochloride. These studies have provided valuable insights into its pharmacokinetic properties, toxicity profiles, and potential therapeutic benefits. However, more extensive clinical trials are necessary to confirm these findings and establish its clinical utility.

Ongoing clinical trials are currently investigating the use of this compound in various therapeutic settings. For instance, Phase I clinical trials are underway to assess its safety and tolerability in healthy volunteers. If these initial trials yield positive results, subsequent Phase II and III trials will be conducted to evaluate its efficacy in specific patient populations.

In parallel with clinical trials, researchers are also exploring ways to optimize the delivery methods and formulations of this compound to enhance its therapeutic potential. Novel drug delivery systems such as nanoparticles and liposomes are being investigated to improve bioavailability and target specific tissues or organs.

Conclusion

7-Methoxy-thiochroman-3-ylamine hydrochloride (CAS No. 1303968-11-7) is a versatile compound with a wide range of biological activities that make it a promising candidate for various therapeutic applications. Its unique chemical structure imparts distinct properties that contribute to its anti-inflammatory, antioxidant, and neuroprotective effects. While preclinical studies have shown promising results, further clinical trials are needed to fully realize its potential as a therapeutic agent.